2-(2-(Trifluoromethyl)phenyl)pyridine-4-methanol

• Molecular Formula: C13H10F3NO
• Molecular Weight: 253.22 g/mol
• IUPAC Name: [2-[2-(trifluoromethyl)phenyl]pyridin-4-yl]methanol
• InChI: InChI=1S/C13H10F3NO/c14-13(15,16)11-4-2-1-3-10(11)12-7-9(8-18)5-6-17-12/h1-7,18H,8H2
• InChI Key: MIWNVTCWZFBFFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC=CC(=C2)CO)C(F)(F)F

Description

2-(2-(Trifluoromethyl)phenyl)pyridine-4-methanol is a useful research compound. Its molecular formula is C13H10F3NO and its molecular weight is 253.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

432 mg (1.54 mmol) of the compound from Example 58A were dissolved in 10 ml of THF, and 1.08 ml (1.08 mmol) of a 1 M solution of lithium aluminum hydride in THF were added at −10° C. After the addition had ended, the mixture was stirred at RT for 2 h. For work-up, 4 ml of a saturated sodium potassium tartrate solution were added at RT, and the mixture was extracted with 15 ml of ethyl acetate. The organic phase was washed once with 10 ml of saturated sodium potassium tartrate solution, dried over magnesium sulfate, filtered and concentrated under reduced pressure. This gave 497 mg (>100% of theory) of the target compound which were reacted further without any further purification.

Synthesis routes and methods II

Procedure details

16.5 ml (0.3 mmol) of an aqueous solution of potassium carbonate having a concentration of 2M and 0.4 g (0.1 mmol) of 1,1′-bis(diphenylphosphino)ferrocene palladium(II) dihydrochloride are added under a stream of nitrogen to a solution containing 2.0 g (0.1 mmol) of 2-bromopyridine-4-methanol and 2.2 g (0.1 mmol) of 2-(trifluoromethyl)phenylboronic acid in 30 ml of toluene. The mixture is stirred at 80° C. for 5 hours then 20 ml of water are added. After extraction with ethyl acetate, the organic phase is dried over sodium sulphate, filtered and evaporated. The residue obtained is purified by chromatography over silica gel eluted with a 60/40 heptane/ethyl acetate mixture. 2.3 g (85%) of [2-(2-trifluoromethylphenyl)pyridin-4-yl]methanol are obtained in the form of a yellow oil.